Cas no 38238-94-7 (2-(morpholin-4-ylmethylidene)propanedinitrile)

• Product Name: 2-(morpholin-4-ylmethylidene)propanedinitrile
• CAS No: 38238-94-7
• MF: C₈H₉N₃O
• MW: 163.176561117172
• MDL: MFCD00170862
• CID: 1488810
• PubChem ID: 244874
• Update Time: 2025-07-22

2-(morpholin-4-ylmethylidene)propanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-(morpholin-4-ylmethylidene)propanedinitrile
• Morpholinomethylenmalononitril
• morpholin-4-ylmethylene-malononitrile
• AC1Q4QCB
• NSC664318
• NSC56177
• Morpholinomethylen-malonsaeuredinitril
• morpholinomethylenemalonitrile
• AC1Q4QFE
• 2-(morpholinomethylene)malononitrile
• AC1L6ENV
• CTK4H9555
• Morpholinomethylenmalodinitril
• (morpholin-4-ylmethylene)methane-1,1-dicarbonitrile
• 2-(4-Morpholinylmethylene)malononitrile
• 2-morpholin-1-ylmethylenemalononitrile
• Morpholinomethylenmalononitril; morpholin-4-ylmethylene-malononitrile; AC1Q4QCB; NSC664318; NSC56177; Morpholinomethylen-malonsaeuredinitril; morpholinomethylenemalonitrile; AC1Q4QFE; 2-(morpholinomethylene)malononitrile; AC1L6ENV; CTK4H9555; Morpholinomethylenmalodinitril; (morpholin-4-ylmethylene)methane-1,1-dicarbonitrile; 2-(4-Morpholinylmethylene)malononitrile; 2-morpholin-1-ylmethylenemalononitrile;
• MS-10903
• NSC-664318
• AKOS003623555
• 2-(morpholinomethylene)propanedinitrile
• 38238-94-7
• 2-[(morpholin-4-yl)methylidene]propanedinitrile
• MFCD00170862
• DTXSID10288498
• NSC-56177

• MDL： MFCD00170862
• Inchi： 1S/C8H9N3O/c9-5-8(6-10)7-11-1-3-12-4-2-11/h7H,1-4H2
• InChI Key： SFJZXGXGTRXJJO-UHFFFAOYSA-N
• SMILES： O1CCN(/C=C(\C#N)/C#N)CC1

Computed Properties

• Exact Mass: 163.07467
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 60Ų

Experimental Properties

• PSA: 60.05
• LogP: 0.18756

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-(morpholin-4-ylmethylidene)propanedinitrile

Comprehensive Overview of 2-(Morpholin-4-ylmethylidene)propanedinitrile (CAS No. 38238-94-7)

2-(Morpholin-4-ylmethylidene)propanedinitrile, with the CAS number 38238-94-7, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This compound, characterized by its unique morpholine and dinitrile functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, C8H9N3O, offers a balance of reactivity and stability, making it invaluable for researchers exploring novel chemical pathways.

In recent years, the demand for high-performance intermediates like 2-(Morpholin-4-ylmethylidene)propanedinitrile has surged, driven by advancements in drug discovery and functional materials. A common query among scientists is: "How does this compound enhance catalytic efficiency in multicomponent reactions?" Studies reveal that its electron-deficient dinitrile group facilitates nucleophilic additions, while the morpholine moiety stabilizes transition states, accelerating reaction kinetics. This dual functionality aligns with the growing trend of green chemistry, where efficiency and sustainability are prioritized.

Another hot topic tied to CAS 38238-94-7 is its role in photovoltaic materials. Researchers investigating organic semiconductors often search for compounds with tunable electronic properties. The conjugated system in 2-(Morpholin-4-ylmethylidene)propanedinitrile allows for fine-tuning of band gaps, a critical factor in designing light-harvesting devices. This application has sparked discussions on platforms like ResearchGate, with questions such as "Can this compound improve the efficiency of perovskite solar cells?" Preliminary data suggests promising results, though further studies are underway.

The compound’s synthetic versatility also makes it a focal point in medicinal chemistry. For instance, its derivatives are explored as kinase inhibitors, addressing the rising demand for targeted cancer therapies. A frequently asked question in PubMed-indexed literature is: "What structural modifications optimize bioavailability in morpholine-derived therapeutics?" Here, the propanedinitrile scaffold offers a modular platform for derivatization, enabling rapid optimization of drug candidates.

From an industrial perspective, 2-(Morpholin-4-ylmethylidene)propanedinitrile is valued for its scalability and cost-effectiveness. Manufacturers emphasize its compatibility with continuous flow chemistry, a trend gaining traction to reduce waste and energy consumption. Searches for "scalable synthesis of dinitrile intermediates" often highlight this compound as a case study, underscoring its relevance in modern process chemistry.

In summary, 2-(Morpholin-4-ylmethylidene)propanedinitrile (CAS 38238-94-7) bridges multiple disciplines, from materials science to pharmaceuticals. Its adaptability to cutting-edge research and alignment with sustainable practices ensure its continued prominence in scientific discourse. As innovation accelerates, this compound will likely remain a cornerstone in solving complex chemical challenges.